Cas no 2228722-30-1 (2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid)

• Product Name: 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid
• CAS No: 2228722-30-1
• MF: C₁₀H₇ClF₂O₃
• MW: 248.610589265823
• CID: 5846665
• PubChem ID: 165701312
• Update Time: 2025-06-08

2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid
• 2228722-30-1
• EN300-1970733
• 2-[3-chloro-4-(difluoromethoxy)phenyl]prop-2-enoic acid

• Inchi： 1S/C10H7ClF2O3/c1-5(9(14)15)6-2-3-8(7(11)4-6)16-10(12)13/h2-4,10H,1H2,(H,14,15)
• InChI Key： AJKZWCHEJIDKBT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C)C(=O)O)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 248.0051781g/mol
• Monoisotopic Mass: 248.0051781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid

Professional Introduction to 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic Acid (CAS No. 2228722-30-1)

2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid, identified by its CAS number 2228722-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of both chloro and difluoromethoxy substituents, contribute to its distinct chemical properties and potential therapeutic applications.

The molecular structure of 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid consists of a phenyl ring substituted with a chloro group at the 2-position and a difluoromethoxy group at the 4-position, connected to a prop-2-enoic acid moiety. This arrangement imparts a high degree of electronic complexity, which can influence its interactions with biological targets. The presence of the double bond in the propenoic acid side chain further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in developing novel compounds that can modulate various biological pathways. The structural motifs present in 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid suggest potential applications in the development of drugs targeting inflammatory diseases, metabolic disorders, and even certain types of cancer. The chloro and difluoromethoxy groups are known to enhance binding affinity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its structural framework to synthesize derivatives that exhibit enhanced pharmacological properties. For instance, studies have shown that modifications at the propenoic acid moiety can lead to compounds with improved solubility and bioavailability. These findings highlight the importance of 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid in medicinal chemistry as a precursor for drug development.

The synthesis of 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and difluoromethoxy groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives. These methods not only enhance efficiency but also minimize unwanted byproducts, making the process more sustainable.

Recent research has also explored the pharmacokinetic properties of derivatives of 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid. Studies indicate that modifications to the phenyl ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. This information is crucial for optimizing drug candidates for clinical use. By understanding how structural changes affect these properties, scientists can design molecules that are more likely to succeed in human trials.

The biological activity of 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid has been investigated through both in vitro and in vivo assays. Initial studies have revealed promising interactions with enzymes and receptors involved in key physiological pathways. For example, derivatives of this compound have shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation. Such findings underscore its potential as a lead compound for therapeutic agents targeting inflammatory conditions.

The role of computational chemistry in understanding the behavior of 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enoic acid cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and drug-receptor interactions. By integrating experimental data with computational predictions, researchers can refine their understanding of this molecule's pharmacological profile.

In conclusion, 2-3-chloro-4-(difluoromethoxy)phenylprop-2-enolactic acid (CAS No. 2228722-30-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic reactions that highlight the ingenuity of modern synthetic methodologies. Ongoing research continues to uncover new ways this compound can be utilized to develop innovative treatments for various diseases. As our understanding of its biological activities grows, so too does its promise as a cornerstone molecule in drug discovery efforts worldwide.